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Operational Guide: Safe Disposal of
Nicotinamide, N-cyclopropyl-
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Compound of Interest |

Compound Name: Nicotinamide, N-cyclopropyl-
CAS No.: 25764-74-3
Cat. No.: B10975273
- 7

Executive Summary & Immediate Safety Profile

Nicotinamide, N-cyclopropyl- (CAS: 25764-74-3) is a pyridine-3-carboxamide derivative
frequently utilized in medicinal chemistry as a structural scaffold for kinase inhibitors and
receptor modulators.[1] While often handled in small research quantities, its structural similarity
to bioactive nicotinamides requires it be treated as a biohazardous organic solid with potential
acute toxicity and irritant properties.

Core Disposal Directive:

e Do NOT dispose of via municipal drains or trash.

o Mandatory Stream: High-temperature incineration via a licensed hazardous waste contractor.
e Immediate Hazard: Respiratory and ocular irritant; potential acute toxicity upon ingestion.

Chemical Identification & Hazard Characterization

Accurate identification is the prerequisite for safe disposal. Ensure your inventory matches
these specifications before proceeding.
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Parameter Specification

Chemical Name N-Cyclopropylnicotinamide

IUPAC Name N-cyclopropylpyridine-3-carboxamide

CAS Number 25764-74-3

Molecular Formula CoH10N20

Molecular Weight 162.19 g/mol

Physical State Solid (Crystalline powder)

Solubility Soluble in DMSO, Methanol, Ethanol; Sparingly
soluble in water

GHS Classification Warning (Based on structural analogs)

H302 (Harmful if swallowed), H315 (Skin Irrit.),
H319 (Eye Irrit.), H335 (Resp.[1] Irrit.)

Hazard Codes

Scientific Insight: The cyclopropyl group adds significant lipophilicity compared to the parent
nicotinamide, potentially increasing skin absorption rates. The pyridine ring is susceptible to
oxidation, therefore, segregation from strong oxidizers (e.g., permanganates, peroxides) is

critical to prevent exothermic reactions in waste containers.

Personal Protective Equipment (PPE) Matrix

Do not rely on "standard" lab PPE. This compound requires specific barrier protection due to its
potential for fine dust generation and skin absorption.

o Respiratory: NIOSH-approved N95 particulate respirator (minimum) or handling within a
certified Fume Hood (Recommended).
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e Ocular: Chemical splash goggles (ANSI Z87.1). Safety glasses are insufficient for powder
handling.

e Dermal: Nitrile gloves (Minimum thickness: 0.11 mm; Breakthrough time > 480 min). Double-
gloving recommended during spill cleanup.

e Body: Lab coat with cuffed sleeves; full-length trousers; closed-toe chemically resistant
shoes.

Step-by-Step Disposal Protocol

This protocol uses a Self-Validating Workflow: each step includes a verification check to ensure
compliance before moving to the next.

Phase 1: Waste Segregation & Characterization

» Action: Determine the physical state of the waste (Solid powder vs. Liquid solution).
 Validation: Is the waste mixed with other solvents?
o If Yes (Halogenated solvents like DCM): Segregate into Halogenated Organic Waste.

o If Yes (Non-halogenated like Methanol/DMSO): Segregate into Non-Halogenated Organic
Waste.

o If Solid: Segregate into Solid Hazardous Waste.

Phase 2: Packaging

e Solid Waste:
o Collect bulk powder in a wide-mouth HDPE (High-Density Polyethylene) jar.
o Do not overfill (>90% capacity).

o Critical: If the material is in a glass vial, place the entire vial into the solid waste container
to minimize dust exposure.

e Liquid Waste:
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o Use a chemically compatible carboy (HDPE or Glass).

o Leave 10% headspace for thermal expansion.

Phase 3: Labeling

e Action: Affix a hazardous waste label immediately upon the first addition of waste.
e Required Fields:
o Constituents: "Nicotinamide, N-cyclopropyl- (CAS 25764-74-3)"[1]

o Hazard Checkbox: [x] Toxic [x] Irritant

Phase 4: Final Disposal

e Method: Transfer to EHS (Environmental Health & Safety) or a licensed waste contractor for
Incineration.

» Why Incineration? The pyridine ring is stable and resistant to biological degradation in water
treatment plants. High-temperature incineration (approx. 1100°C) is required to fully
mineralize the nitrogenous heterocycle into N2 and COz, preventing environmental
accumulation.

Operational Workflow Diagram

The following logic tree dictates the decision-making process for disposing of N-
cyclopropylnicotinamide, ensuring no step is bypassed.
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Waste Generation:
N-cyclopropylnicotinamide

Determine Physical State

Solid / Powder Liquid / Solution

Identify Solvent Base

Pack in Wide-Mouth .
HDPE Container Contains Halogens No Halogens
Halogenated Non-Halogenated
(e.g., DCM, Chloroform) (e.g., DMSO, MeOH)
Pack in Halogenated Pack in Non-Halogenated
Waste Carboy Waste Carboy

LABEL: 'Toxic/lIrritant'
List CAS: 25764-74-3

FINAL DISPOSAL:
High-Temp Incineration
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Caption: Decision logic for the safe segregation and packaging of N-cyclopropylnicotinamide
waste streams.

Emergency Response: Spill Protocol

In the event of a spill, immediate containment is necessary to prevent aerosolization of the
powder.

o Evacuate & Ventilate: Clear the immediate area. If outside a fume hood, ensure lab
ventilation is active.

e Don PPE: Put on double nitrile gloves, goggles, and an N95 mask.
o Containment (Solid):

o Cover the spill with a damp paper towel to prevent dust dispersion.

o Gently sweep the material into a dust pan or scoop. DO NOT use a brush that flicks dust.
o Decontamination:

o Wipe the surface with a 10% soap/water solution.

o Follow with a water rinse.[2][3]

o Place all cleanup materials (towels, gloves) into the Solid Hazardous Waste container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC114471000&countryCode=US&language=en
https://www.fishersci.es/store/msds?partNumber=11954971&countryCode=ES&language=en
https://www.benchchem.com/product/b10975273?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Nicotinamide_2C-N-cyclopropyl-
https://www.benchchem.com/product/b10975273?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10975273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Sources

1. Nicotinamide, N-cyclopropyl- | C9H10N20O | CID 213213 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. fishersci.com [fishersci.com]

3. fishersci.es [fishersci.es]

To cite this document: BenchChem. [Operational Guide: Safe Disposal of Nicotinamide, N-
cyclopropyl-]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10975273#nicotinamide-n-cyclopropyl-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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